1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride

• IUPAC Name: 1-(3-ethyl-1,2-oxazol-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H12N2O.ClH/c1-3-6-4-7(5(2)8)10-9-6;/h4-5H,3,8H2,1-2H3;1H
• InChI Key: GOROBEMVNCOUFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)C(C)N.Cl
• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol

Description

1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride, also known as AEM, is a chemical compound that belongs to the class of substituted phenethylamines. It has been of great interest to researchers due to its potential therapeutic applications in treating various neurological and psychiatric disorders.

Mechanism Of Action

The mechanism of action of 1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride involves the inhibition of serotonin reuptake and the partial activation of 5-HT2A receptors. This leads to an increase in the levels of serotonin in the brain, which is associated with the improvement of mood and reduction of anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride include the modulation of neurotransmitter levels in the brain, particularly serotonin. It has been found to increase the levels of serotonin in the brain, which is associated with the improvement of mood and reduction of anxiety. It has also been found to have a positive effect on cognitive function and memory.

Advantages And Limitations For Lab Experiments

The advantages of using 1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride in lab experiments include its high purity and stability, which makes it easy to handle and store. It also has a well-defined mechanism of action, which makes it a useful tool for studying the role of serotonin in the brain. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for the research of 1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride. One potential direction is the development of new drugs based on this compound for the treatment of depression, anxiety, and other psychiatric disorders. Another direction is the study of its effects on other neurotransmitter systems in the brain, such as dopamine and norepinephrine. Additionally, there is a need for further research on the safety and toxicity of this compound, as well as its potential interactions with other drugs. Overall, the future research on 1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride has the potential to lead to the development of new and effective treatments for psychiatric disorders.

Synthesis Methods

The synthesis of 1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride involves the reaction between 3-ethyl-5-oxoisoxazole and ethylene diamine in the presence of hydrochloric acid. The resulting product is then purified by recrystallization to obtain the final compound.

Scientific Research Applications

1-(3-Ethyl-5-isoxazolyl)ethanamine hydrochloride has been extensively studied for its potential therapeutic applications in treating various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT2A receptor. This makes it a promising candidate for the development of new antidepressant and anxiolytic drugs.